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Compound of Interest

Compound Name: Guanidine thiocyanate

Cat. No.: B014930 Get Quote

An In-depth Technical Guide for Scientists and Drug Development Professionals

Guanidine thiocyanate is a powerful chaotropic agent and protein denaturant indispensable in

many molecular biology laboratories, particularly for the extraction of nucleic acids. Its

effectiveness in lysing cells and inactivating nucleases makes it a critical component of

numerous experimental protocols. However, its potent chemical properties also necessitate a

thorough understanding of its hazards and strict adherence to safety protocols to ensure the

well-being of laboratory personnel and the protection of the environment.

This technical guide provides a comprehensive overview of the safety precautions and

handling guidelines for guanidine thiocyanate, designed specifically for researchers,

scientists, and drug development professionals. It covers the toxicological properties, personal

protective equipment, emergency procedures, and detailed experimental methodologies,

presenting quantitative data in a clear and accessible format.

Hazard Identification and Classification
Guanidine thiocyanate is classified as a hazardous substance and requires careful handling.

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for understanding its potential dangers.

GHS Classification:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1][2]
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Acute Toxicity, Dermal (Category 4): Harmful in contact with skin.[2][3]

Acute Toxicity, Inhalation (Category 4): Harmful if inhaled.[2][3]

Skin Corrosion/Irritation (Category 1C): Causes severe skin burns and eye damage.[1][3]

Serious Eye Damage/Eye Irritation (Category 1): Causes serious eye damage.[1][3]

Hazardous to the Aquatic Environment, Chronic Hazard (Category 3): Harmful to aquatic life

with long-lasting effects.[1][2]

Hazard Statements (H-phrases):

H302: Harmful if swallowed.[1][2]

H312: Harmful in contact with skin.[2]

H314: Causes severe skin burns and eye damage.[1][4]

H332: Harmful if inhaled.[2]

H412: Harmful to aquatic life with long lasting effects.[1][2]

EUH032: Contact with acids liberates very toxic gas (hydrogen cyanide).[4][5]

Toxicological and Exposure Data
Understanding the quantitative toxicological data is crucial for conducting a thorough risk

assessment. The following tables summarize the available data on acute toxicity and derived

no-effect levels.

Table 1: Acute Toxicity Data
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Route of Exposure Species Value Reference

Oral LD50 Rat 593 mg/kg [1]

Intraperitoneal LD50 Mouse 300 mg/kg [1]

Dermal LD50 - Data not available [1]

Inhalation LC50 - Data not available [1]

Table 2: Ecotoxicity Data

Species Endpoint Value Exposure Time Reference

Daphnia EC50 42.4 mg/L 48 hours [1]

Table 3: Occupational Exposure Limits

Parameter
Route of
Exposure

Value Population Effects Reference

DNEL Inhalation 1.092 mg/m³ Worker
Systemic,

chronic

Note: The majority of Safety Data Sheets indicate that no official Occupational Exposure Limits

(OELs) have been established for guanidine thiocyanate.

Personal Protective Equipment (PPE) and
Engineering Controls
A multi-layered approach to safety, combining engineering controls and appropriate personal

protective equipment, is essential when working with guanidine thiocyanate.

Engineering Controls
Ventilation: Always handle guanidine thiocyanate in a well-ventilated area. The use of a

chemical fume hood is strongly recommended, especially when working with powders or

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 14 Tech Support

https://pubmed.ncbi.nlm.nih.gov/1489096/
https://pubmed.ncbi.nlm.nih.gov/1489096/
https://pubmed.ncbi.nlm.nih.gov/1489096/
https://pubmed.ncbi.nlm.nih.gov/1489096/
https://pubmed.ncbi.nlm.nih.gov/1489096/
https://www.benchchem.com/product/b014930?utm_src=pdf-body
https://www.benchchem.com/product/b014930?utm_src=pdf-body
https://www.benchchem.com/product/b014930?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


creating solutions, to minimize inhalation of dust or aerosols.[1][6] Local exhaust ventilation

should be used to keep airborne concentrations below any permissible exposure limits.[1]

Safety Shower and Eyewash Station: A readily accessible and functional safety shower and

eyewash station are mandatory in any laboratory where guanidine thiocyanate is handled.

[7]

Personal Protective Equipment
The following diagram provides a decision tree for selecting the appropriate PPE when working

with guanidine thiocyanate.

Start: Handling
Guanidine Thiocyanate

Is the form
solid or liquid?

Is there a risk
of splashing?

Liquid

Is there a risk of
aerosol/dust generation?

Solid

Wear chemical safety goggles.

No

Wear chemical safety goggles
AND a face shield.

Yes

No

Use a NIOSH/MSHA approved
respirator (e.g., N95 for dust).

Yes

Wear nitrile gloves
(min. 0.11 mm thickness). Wear a lab coat. Wear impervious protective clothing

(e.g., chemical resistant suit).
High risk of skin contact

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) selection for handling guanidine thiocyanate.

Eye and Face Protection: Always wear chemical safety goggles that comply with OSHA's 29

CFR 1910.133 or European Standard EN166.[1] In situations where there is a significant risk

of splashing, a face shield should be worn in addition to goggles.[7]

Skin Protection: Wear appropriate chemical-resistant gloves to prevent skin exposure.[1]

Nitrile rubber gloves with a minimum thickness of 0.11 mm are recommended.[1] Always
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inspect gloves for integrity before use. A lab coat or other protective clothing should be worn

to minimize skin contact.[1] In cases of potential significant exposure, impervious protective

clothing should be used.[1]

Respiratory Protection: If engineering controls are insufficient to maintain airborne

concentrations below exposure limits, or if dusts or aerosols are generated, a NIOSH/MSHA

or European Standard EN 149 approved respirator should be used.[1][7] For dusts, a type

N95 (US) or type P1 (EN143) dust mask may be appropriate.[1]

Safe Handling and Storage
Proper handling and storage procedures are critical to prevent accidents and exposure.

Handling
Avoid contact with skin, eyes, and clothing.[1]

Avoid the formation and inhalation of dust and aerosols.[1]

Do not eat, drink, or smoke in areas where guanidine thiocyanate is handled or stored.[1]

Wash hands thoroughly after handling.[1]

Use in a well-ventilated area, preferably a chemical fume hood.[7]

Storage
Keep containers tightly closed in a dry and well-ventilated place.[1][6]

Store in a cool, dark place as the material is light-sensitive and hygroscopic.[1][6]

Store under an inert gas for long-term stability.[1][6]

Crucially, do not store near acids or strong oxidizing agents.[1][6] Contact with acids will

liberate highly toxic hydrogen cyanide gas.[4][5]

Emergency Procedures
In the event of an emergency, prompt and appropriate action is essential.
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First Aid Measures
In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

In case of skin contact: Immediately remove all contaminated clothing. Rinse skin with plenty

of water and soap for at least 15 minutes. Seek immediate medical attention.[1]

If inhaled: Move the person to fresh air. If not breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek immediate medical attention.[1]

If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.[1]

Spills and Leaks
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment as outlined in Section 3. Avoid breathing dust, vapors, mist, or gas.[1]

Environmental Precautions: Prevent further leakage or spillage if it is safe to do so. Do not

let the product enter drains or waterways.[1][6]

Methods for Cleaning Up:

For solid spills, avoid creating dust. Carefully sweep or vacuum up the material and place

it into a suitable, labeled container for disposal.[1][6] Do not flush with water.[1]

For liquid spills, absorb with an inert material (e.g., sand, earth) and place in a suitable,

labeled container for disposal.

Decontaminate the spill site with a 10% caustic solution and ventilate the area after

cleanup is complete.[7]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-

resistant foam.[1]
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Unsuitable Extinguishing Media: Do not use a heavy water stream.

Specific Hazards: Thermal decomposition can produce toxic gases, including hydrogen

cyanide, carbon oxides, nitrogen oxides, and sulfur oxides.[1][3]

Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA)

and full protective gear.[1]

Waste Disposal
Dispose of guanidine thiocyanate and its containers in accordance with all applicable federal,

state, and local regulations.[1] It is considered hazardous waste. Do not dispose of it in the

sanitary sewer system.[8]

Experimental Protocols Involving Guanidine
Thiocyanate
Guanidine thiocyanate is a cornerstone of many nucleic acid extraction protocols due to its

potent protein-denaturing and RNase-inhibiting properties. Below is a detailed methodology for

a common RNA extraction procedure.

Single-Step RNA Isolation by Acid Guanidinium
Thiocyanate-Phenol-Chloroform Extraction
This method is widely used for the isolation of total RNA from various biological samples.[2][8]

Materials:

Denaturing solution (Solution D): 4 M guanidinium thiocyanate, 25 mM sodium citrate (pH

7.0), 0.5% (w/v) N-lauroylsarcosine, and 0.1 M 2-mercaptoethanol (added just before use).

[2]

2 M sodium acetate (pH 4.0)

Water-saturated phenol

Chloroform:isoamyl alcohol (49:1)
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Isopropanol

75% ethanol (in RNase-free water)

RNase-free water

Procedure:

Homogenization:

For tissues: Homogenize 100 mg of tissue in 1 mL of Solution D using a glass-Teflon

homogenizer.[2]

For cultured cells: Lyse 10^7 cells in 1 mL of Solution D by repeated pipetting.[5]

Phase Separation:

Sequentially add the following to the homogenate, vortexing after each addition:

0.1 mL of 2 M sodium acetate (pH 4.0)[3]

1 mL of water-saturated phenol[3]

0.2 mL of chloroform:isoamyl alcohol (49:1)[3]

Incubate the mixture on ice for 15 minutes.[3]

Centrifuge at 10,000 x g for 20 minutes at 4°C.[3]

RNA Precipitation:

Carefully transfer the upper aqueous phase to a fresh tube.

Add an equal volume of isopropanol and mix.

Precipitate the RNA at -20°C for at least 1 hour.[3]

Centrifuge at 10,000 x g for 20 minutes at 4°C to pellet the RNA.[3]
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Washing and Resuspension:

Discard the supernatant and wash the RNA pellet with 1 mL of 75% ethanol.[3]

Centrifuge at 7,500 x g for 5 minutes at 4°C.

Air-dry the RNA pellet for 5-10 minutes.

Resuspend the RNA in an appropriate volume of RNase-free water.

The following diagram illustrates the workflow for this RNA extraction protocol.
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Homogenize in
Guanidine Thiocyanate
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Add Sodium Acetate,
Phenol, and Chloroform
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Separate Phases

Collect Upper
Aqueous Phase (contains RNA)

Precipitate RNA
with Isopropanol

Centrifuge to
Pellet RNA

Wash Pellet with
75% Ethanol

Air-dry and Resuspend
RNA in RNase-free Water

End: Purified RNA
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Caption: Workflow for single-step RNA isolation using guanidine thiocyanate.
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Hazard Identification and Risk Assessment
Workflow
A systematic approach to hazard identification and risk assessment should be conducted

before working with guanidine thiocyanate.
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Caption: Hazard identification and risk assessment workflow for guanidine thiocyanate.
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Conclusion
Guanidine thiocyanate is a powerful and essential tool in modern molecular biology. However,

its significant hazards demand a high level of respect and caution. By understanding its

toxicological properties, implementing robust engineering controls, consistently using

appropriate personal protective equipment, and adhering to safe handling and emergency

procedures, researchers can safely harness the benefits of this compound. This guide serves

as a critical resource to foster a culture of safety and responsibility in the laboratory, ensuring

that groundbreaking research can be conducted without compromising the health and safety of

the dedicated professionals who perform it.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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